Cas no 727704-68-9 (3-(2,5-dimethylbenzenesulfonamido)benzoic acid)

• Product Name: 3-(2,5-dimethylbenzenesulfonamido)benzoic acid
• CAS No: 727704-68-9
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• MDL: MFCD04618147
• CID: 843995
• PubChem ID: 4276743
• Update Time: 2025-05-21

3-(2,5-dimethylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DIMETHYLPHENYLSULFONAMIDO)BENZOIC ACID
• 3-[[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO]BENZOIC ACID
• 3-(2,5-Dimethylphenylsulfonylamino)benzoic acid
• 3-((2,5-Dimethylphenyl)sulfonamido)benzoic acid
• 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzoic acid
• 3-(2,5-dimethylbenzenesulfonamido)benzoic acid
• E80962
• EN300-12972
• SB83095
• CS-0071209
• F9995-0458
• 3-(2,5-dimethylphenylsulfonamido)benzoicacid
• 3-([(2,5-DIMETHYLPHENYL)SULFONYL]AMINO)BENZOIC ACID
• J-511482
• AS-66836
• AKOS000814154
• MFCD04618147
• 727704-68-9
• 3-[(2,5-dimethylphenyl)sulfonylamino]benzoic Acid
• Z45636592

• MDL： MFCD04618147
• Inchi： 1S/C15H15NO4S/c1-10-6-7-11(2)14(8-10)21(19,20)16-13-5-3-4-12(9-13)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： GFOVIYGXYVCJAZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 305.07217913g/mol
• Monoisotopic Mass: 305.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 210-212℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(2,5-dimethylbenzenesulfonamido)benzoic acid

Comprehensive Overview of 3-(2,5-dimethylbenzenesulfonamido)benzoic acid (CAS No. 727704-68-9)

3-(2,5-dimethylbenzenesulfonamido)benzoic acid (CAS No. 727704-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a benzoic acid moiety with a 2,5-dimethylbenzenesulfonamido group. Researchers are increasingly exploring its potential applications in drug development, particularly due to its bioactive properties and compatibility with various synthetic pathways.

The compound's chemical stability and solubility profile make it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in modulating specific enzyme interactions, which aligns with the growing interest in targeted therapies and precision medicine. As the demand for small-molecule inhibitors rises, 3-(2,5-dimethylbenzenesulfonamido)benzoic acid is being investigated for its potential to address unmet medical needs in areas such as inflammation and metabolic disorders.

From an industrial perspective, the compound's synthetic versatility allows for scalable production, meeting the needs of both academic and commercial laboratories. Its high purity grade variants are particularly sought after in high-throughput screening (HTS) applications, where reproducibility is critical. This aligns with current trends in AI-driven drug discovery, where reliable chemical building blocks are essential for predictive modeling.

Environmental and safety considerations are also paramount in modern chemistry. 3-(2,5-dimethylbenzenesulfonamido)benzoic acid exhibits favorable biodegradability metrics compared to traditional sulfonamides, addressing concerns about green chemistry and sustainable synthesis. This positions the compound favorably in regulatory landscapes increasingly focused on eco-friendly pharmaceuticals.

Analytical techniques for characterizing CAS 727704-68-9 have evolved with advancements in spectroscopic methods. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) now enable precise structural verification, crucial for patent applications and quality control. These developments coincide with industry demands for QC-compliant intermediates in GMP environments.

Market intelligence suggests growing interest in custom synthesis of this compound, particularly for research use only (RUO) applications. The rise of contract research organizations (CROs) specializing in sulfonamide chemistry has further increased accessibility to 3-(2,5-dimethylbenzenesulfonamido)benzoic acid derivatives. This trend reflects broader shifts toward specialty chemicals in life sciences.

Future research directions may explore the compound's structure-activity relationships (SAR) through computational chemistry approaches. With cloud-based molecular modeling platforms becoming more accessible, virtual screening of 727704-68-9 analogs could accelerate discovery pipelines. Such applications resonate with current investments in digital chemistry infrastructure across the pharmaceutical sector.

In conclusion, 3-(2,5-dimethylbenzenesulfonamido)benzoic acid represents a compelling case study in modern medicinal chemistry. Its balanced properties of synthetic accessibility, biological relevance, and environmental profile make it a noteworthy subject for researchers navigating the intersection of traditional synthesis and innovative drug design paradigms.